Cas no 132633-97-7 (Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-)
132633-97-7 structure
Product Name:Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-
CAS No:132633-97-7
MF:C4H11BrClN2O2P
MW:265.473099946976
CID:183447
PubChem ID:125554
Update Time:2025-04-19
Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-
- (2-bromoethylamino)-(2-chloroethylamino)phosphinic acid
- Isophosphamide bromide mustard
- N-(2-Bromoethyl)-N'-(2-chloroethyl)phosphorodiamidic acid
- 132633-97-7
- DTXSID70157676
- Phosphorodiamidic acid, N-(2-bromoethyl)-N'-(2-chloroethyl)-
-
- Inchi: 1S/C4H11BrClN2O2P/c5-1-3-7-11(9,10)8-4-2-6/h1-4H2,(H3,7,8,9,10)
- InChI Key: ONDMKWOOMAPTPJ-UHFFFAOYSA-N
- SMILES: BrCCNP(NCCCl)(=O)O
Computed Properties
- Exact Mass: 263.94313
- Monoisotopic Mass: 263.94300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.36
Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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